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Compound of Interest

Compound Name: 2-Bromo-4-iodobenzamide

Cat. No.: B1447311 Get Quote

Core Physicochemical & Structural Data
A foundational understanding of a molecule's properties is paramount for its effective use in

any research or development pipeline. 2-Bromo-4-iodobenzamide is a di-halogenated

aromatic compound whose structure offers distinct reactivity at multiple sites, a feature highly

valued in combinatorial chemistry and lead optimization.

Quantitative Data Summary
The essential physicochemical properties of 2-Bromo-4-iodobenzamide are summarized

below for quick reference.
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Property Value

Molecular Formula C₇H₅BrINO[1][2]

Molecular Weight 325.93 g/mol [1][2][3]

IUPAC Name 2-bromo-4-iodobenzamide

CAS Number 1261516-26-0[1][4]

Canonical SMILES C1=CC(=C(C=C1I)Br)C(=O)N[1]

Appearance Typically an off-white to pale beige solid

Storage
Keep in a dark place, Sealed in dry, Room

Temperature[1]

Molecular Structure Diagram
The unique substitution pattern of 2-Bromo-4-iodobenzamide is the source of its synthetic

versatility. The bromine and iodine atoms, along with the amide group, provide multiple handles

for subsequent chemical modifications.

Activation Step Amidation & Purification

2-Bromo-4-iodobenzoic Acid
(Starting Material)

Acyl Chloride Formation
Reagent: SOCl₂ or (COCl)₂

Solvent: Anhydrous DCM/THF

Reaction 2-Bromo-4-iodobenzoyl chloride
(Crude Intermediate)

Ammonolysis
Reagent: Conc. NH₄OH
Conditions: 0 °C to RT

Filtration, Washing
& Recrystallization

2-Bromo-4-iodobenzamide
(Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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